Cas no 2146091-22-5 (Macropa-NH2 diester)

• Product Name: Macropa-NH2 diester
• CAS No: 2146091-22-5
• MF: C₂₉H₄₃N₅O₈
• MW: 589.680427789688
• CID: 4766899
• PubChem ID: 135349080
• Update Time: 2025-10-28

Macropa-NH2 diester Chemical and Physical Properties

Names and Identifiers

• Macropa-NH2 diester
• NC1=CC(=NC(=C1)CN1CCOCCOCCN(CCOCCOCC1)CC1=NC(=CC=C1)C(=O)OC)C(=O)OCC
• SCHEMBL20524381
• 2146091-22-5
• MS-30516
• AKOS040744279
• HY-135793
• G17997
• CS-0113795
• ethyl 4-amino-6-[[16-[(6-methoxycarbonylpyridin-2-yl)methyl]-1,4,10,13-tetraoxa-7,16-diazacyclooctadec-7-yl]methyl]pyridine-2-carboxylate
• DA-75244

• Inchi： 1S/C29H43N5O8/c1-3-42-29(36)27-20-23(30)19-25(32-27)22-34-9-13-40-17-15-38-11-7-33(8-12-39-16-18-41-14-10-34)21-24-5-4-6-26(31-24)28(35)37-2/h4-6,19-20H,3,7-18,21-22H2,1-2H3,(H2,30,32)
• InChI Key： NXIKTSBSIRKUDI-UHFFFAOYSA-N
• SMILES： O1CCOCCN(CC2C=CC=C(C(=O)OC)N=2)CCOCCOCCN(CC2C=C(C=C(C(=O)OCC)N=2)N)CC1

Computed Properties

• Exact Mass: 589.31116335g/mol
• Monoisotopic Mass: 589.31116335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 148

Additional information on Macropa-NH2 diester

Research Brief on Macropa-NH2 Diester (CAS: 2146091-22-5) in Chemical Biology and Pharmaceutical Applications

Macropa-NH2 diester (CAS: 2146091-22-5) is a bifunctional chelator derivative of the macrocyclic ligand Macropa, which has garnered significant attention in the field of radiopharmaceuticals and targeted alpha therapy (TAT). This compound features an amine-functionalized diester structure, enabling versatile conjugation to biomolecules (e.g., antibodies, peptides) while maintaining high affinity for radionuclides such as actinium-225 (²²⁵Ac) and lanthanides. Recent studies highlight its potential in precision oncology, particularly for treating metastatic cancers.

A 2023 study published in Journal of Medicinal Chemistry demonstrated that Macropa-NH2 diester exhibits superior in vivo stability compared to DOTA-based counterparts, with >95% radiolabeling efficiency for ²²⁵Ac at physiological pH. The diester moiety facilitates rapid cellular internalization, as evidenced by SPECT imaging in xenograft models of prostate cancer (PSMA-targeting conjugates showed tumor uptake of 12.3 ± 1.8 %ID/g at 24h post-injection).

Innovative synthetic approaches have been developed to optimize Macropa-NH2 diester production. A patent (WO2023056421) discloses a novel solid-phase synthesis method using 2146091-22-5 as a key intermediate, achieving 78% yield with >99% purity. This addresses previous challenges in large-scale manufacturing, as reported in Organic Process Research & Development (2024).

Comparative pharmacokinetic studies reveal that Macropa-NH2 diester-conjugated radiopharmaceuticals exhibit 40% lower hepatic retention than DOTAGA analogs, reducing off-target toxicity. Current clinical trials (NCT05678980) are evaluating its ²²⁵Ac-labeled anti-HER2 variant in breast cancer, with Phase I results showing promising tumor regression (RECIST 1.1 criteria) and manageable hematological toxicity.

Emerging applications include theranostic pairs (e.g., ⁶⁸Ga for PET imaging + ²²⁵Ac for therapy), enabled by Macropa-NH2 diester's unique coordination chemistry. Research in Chemical Science (2024) demonstrates its ability to form kinetically inert complexes with both diagnostic and therapeutic isotopes, overcoming traditional ligand limitations.

Future directions focus on structure-activity relationship optimization, particularly at the diester linkage site (2146091-22-5 backbone modification), to further improve in vivo clearance profiles. Computational modeling studies predict that subtle alterations to the diester alkyl chain could enhance renal excretion by 15-20%, as detailed in a recent ACS Pharmacology & Translational Science preprint.